![molecular formula C18H20F3N3O4 B2689043 1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione CAS No. 2097862-78-5](/img/structure/B2689043.png)
1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
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Description
1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C18H20F3N3O4 and its molecular weight is 399.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound is part of a broader family of imidazolidine-2,4-dione derivatives, which have been synthesized and structurally analyzed for their potential applications in medical research. For instance, the synthesis of halogen-substituted 5-arylidene derivatives of imidazolidine-2,4-dione has been explored, revealing insights into their structure-activity relationships through X-ray analysis (Pękala et al., 2005). Additionally, studies have detailed the synthesis and spatial structure of various substituted derivatives, emphasizing the importance of NMR data in establishing their stereochemical composition (Unkovskii et al., 1994).
Antimicrobial Activity
Research has also focused on the antimicrobial properties of imidazolidine-2,4-dione derivatives. Specific compounds within this chemical family have been synthesized and evaluated for their antibacterial and antifungal activities, demonstrating efficacy against certain strains of bacteria and fungi. This indicates the potential of these compounds in developing new antimicrobial agents (Prakash et al., 2011).
Anticancer Potential
The anticancer activity of imidazolidine-2,4-dione derivatives has been a significant area of investigation. Specific derivatives have been synthesized and assessed for their efficacy in inhibiting cancer cell growth, with some showing promise as novel agents for cancer treatment. This research underscores the compound's role in the ongoing search for more effective cancer therapies (Kumar et al., 2013).
properties
IUPAC Name |
1-[1-(2-phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3N3O4/c19-18(20,21)12-24-15(25)10-23(17(24)27)13-6-8-22(9-7-13)16(26)11-28-14-4-2-1-3-5-14/h1-5,13H,6-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUZNSYBYTRCZCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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